2-(2-(3,4-Dihydro-6-methoxy-1(2H)-naphthylidene)ethyl)-2-ethylcyclopentane-1,3-dione

• IUPAC Name: 2-ethyl-2-[2-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)ethyl]cyclopentane-1,3-dione
• InChI: InChI=1S/C20H24O3/c1-3-20(18(21)9-10-19(20)22)12-11-14-5-4-6-15-13-16(23-2)7-8-17(14)15/h7-8,11,13H,3-6,9-10,12H2,1-2H3
• InChI Key: OMXFYKCGCDGYNC-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(=O)CCC1=O)CC=C2CCCC3=C2C=CC(=C3)OC
• Molecular Formula: C20H24O3
• DSSTOX Substance ID: DTXSID801020310
• Molecular Weight: 312.4 g/mol
• CAS RN: 850-92-0

Description

This compound, also known as Cyclopentanone, 2-[2-(3,4-dihydro-6-methoxy-1(2H)-naphthalenylidene)ethyl]-2-ethyl-3-hydroxy-2-methyl-, (2R-trans)-, is a chemical with the EC number 613-827-2 and CAS number 6563-82-2. It’s used in various applications, including as a laboratory chemical.

Molecular Structure Analysis

The molecular formula of this compound is C20H26O3, and it has a molecular weight of 314.41864. The detailed molecular structure is not provided in the available resources.

Scientific Research Applications

Synthesis and Chemical Reactions

Research demonstrates the utility of related naphthalene derivatives in synthetic chemistry, particularly in condensation reactions and the synthesis of complex organic molecules. For example, the condensation of 1,2-dihydro-7-methoxy-4-vinylnaphthalene with 3,5-dimethyl-3-cyclopentene-1,2-dione forms an adduct with a specific keto group orientation, influenced by the presence of electronegative substituents (Zaretskaya, Sorkina, & Torgov, 1965). Another study outlines the synthesis of hydroxyl naphthalene-1,4-dione derivatives through a three-component reaction, highlighting the compound's potential as a precursor for fluorescent materials (Dabiri, Noroozi Tisseh, & Bazgir, 2011).

Luminescent Properties

The creation of fluorescent hydroxyl naphthalene-1,4-dione derivatives showcases the compound's applicability in the development of luminescent materials. This synthesis approach demonstrates operational simplicity and minimal environmental impact, making these derivatives suitable for use in organic electroluminescent (EL) media (Dabiri et al., 2011).

Medicinal Chemistry Applications

While the request specifies excluding information related to drug use, dosage, and side effects, it's noteworthy that structurally related compounds often find applications in medicinal chemistry. The synthesis and structural elucidation of naphthalene derivatives could inform the design and development of novel therapeutic agents, given their potential biological activities.

Material Science and Catalysis

Several studies on related compounds have explored their roles as catalysts or in the synthesis of novel materials. For instance, the development of naphthoquinone-based chemosensors for transition metal ions combines synthetic chemistry with material science, illustrating the potential for creating sensitive and selective detection systems for metals (Gosavi-Mirkute et al., 2017).

Safety and Hazards

This compound is used as a laboratory chemical and should be handled with care. In case of eye contact, rinse immediately with plenty of water for at least 15 minutes and seek medical attention. If skin contact occurs, wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes, and seek medical attention.